Cas no 1783756-05-7 (1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine)

• Product Name: 1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine
• CAS No: 1783756-05-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5926567
• PubChem ID: 84773122
• Update Time: 2025-06-09

1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine
• EN300-1825221
• 1783756-05-7

• Inchi： 1S/C10H14N2O2/c1-13-7-5-12-6-8(14-2)9(7)10(11)3-4-10/h5-6H,3-4,11H2,1-2H3
• InChI Key： DSJNNHWRJZQNAD-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1C1(CC1)N)OC

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.4Ų

Additional information on 1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine

Introduction to 1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine (CAS No. 1783756-05-7)

1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine (CAS No. 1783756-05-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of 1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine is composed of a cyclopropane ring attached to a pyridine ring substituted with two methoxy groups at the 3 and 5 positions. The cyclopropane ring imparts unique conformational constraints that can influence the compound's interactions with biological targets. The methoxy-substituted pyridine moiety is known for its ability to modulate various biological processes, making this compound a valuable candidate for drug discovery and development.

In terms of chemical synthesis, 1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine can be synthesized through a series of well-defined steps. One common approach involves the reaction of 3,5-dimethoxypyridine with a suitable cyclopropane derivative under appropriate conditions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its use in preclinical and clinical studies.

The biological activities of 1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent neuroprotective effects, making it a potential therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that it can reduce oxidative stress and inhibit neuroinflammation, key factors contributing to neuronal damage in these conditions.

Beyond its neuroprotective properties, 1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine has also shown promise in cancer research. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Additionally, it has been found to enhance the efficacy of existing chemotherapeutic agents, suggesting its potential as an adjuvant therapy in cancer treatment.

The pharmacokinetic profile of 1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine has been evaluated in animal models to assess its suitability for clinical applications. Results have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life, allowing for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical development.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine. Early-phase trials have reported promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating targeted conditions. These findings have generated significant interest from both academic researchers and pharmaceutical companies.

In conclusion, 1-(3,5-dimethoxypyridin-4-yl)cyclopropan-1-amine (CAS No. 1783756-05-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.